![molecular formula C11H14FNO4S B2575146 2-Fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid CAS No. 926191-54-0](/img/structure/B2575146.png)
2-Fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
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Description
Synthesis Analysis
The synthesis of similar compounds often involves Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .Chemical Reactions Analysis
The Suzuki–Miyaura (SM) coupling reaction is a common chemical reaction involved in the synthesis of similar compounds . This reaction involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .Scientific Research Applications
1. Medicinal Chemistry and Drug Design
The compound 2-Fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid has been investigated for its potential applications in medicinal chemistry, particularly in the synthesis of hypoglycemic agents. A study explored the structure-activity relationships in series of hypoglycemic benzoic acid derivatives, including this compound. These investigations are crucial for developing new therapeutic options for conditions like diabetes (Grell et al., 1998).
2. Imaging and Diagnostic Applications
The compound has also been used in the development of new imaging agents, particularly in PET imaging for identifying and studying receptors in the body. For instance, it was involved in the synthesis of a fluorine-18-labeled bexarotene analogue, which is significant for PET imaging of the retinoid X receptor (Wang et al., 2014).
3. Agricultural Chemistry
In agricultural chemistry, the introduction of fluorine atoms into compounds like this compound has shown significant impact on the activity and selectivity of herbicides. This suggests its potential use in developing more efficient and selective agricultural chemicals (Hamprecht et al., 2004).
4. Electrochemical Applications
Studies have also explored the electrochemical behavior of similar substituted benzoic acids. This area of research is important for understanding the properties of these compounds and their potential applications in various fields including materials science (Rudenko et al., 1983).
5. Molecular Docking and Computational Studies
This compound has been used in molecular docking studies, which are essential in drug discovery and development. Computational methods allow for the prediction of how molecules like this compound will interact with biological targets (Elangovan et al., 2021).
properties
IUPAC Name |
2-fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO4S/c1-7(2)13(3)18(16,17)8-4-5-10(12)9(6-8)11(14)15/h4-7H,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMNPHSRUPNIRLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
926191-54-0 |
Source
|
Record name | 2-fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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